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Compound of Interest

Compound Name: AF488 carboxylic acid

Cat. No.: B12375263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility of AF488
carboxylic acid in commonly used laboratory solvents, DMSO and water. It includes detailed

experimental protocols for its dissolution and application in labeling, alongside visual workflows

to aid in experimental design and execution.

Core Properties of AF488 Carboxylic Acid
AF488, a bright, photostable, and green-fluorescent dye, is a sulfonated rhodamine derivative.

Its carboxylic acid form is a non-reactive version of the dye, often used as a reference standard

in fluorescence-based experiments or activated for conjugation to primary amines in various

biomolecules such as proteins, antibodies, and peptides.[1][2] The dye's high quantum yield

and stable fluorescence over a pH range of 4 to 10 make it a versatile tool in microscopy, flow

cytometry, and other cell-based assays.[1]

Solubility Profile
AF488 carboxylic acid exhibits good solubility in dimethylsulfoxide (DMSO) and aqueous

solutions.[1][3] While precise saturation solubility data is not readily available in public

literature, established laboratory protocols provide practical working concentrations that can be

used to prepare stock solutions.
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The following table summarizes the recommended concentrations for dissolving AF488
carboxylic acid in DMSO and water based on established protocols. These concentrations are

suitable for creating stock solutions for subsequent experimental use.

Solvent
Recommended
Concentration

Notes

DMSO 1–10 mg/mL

High-quality, anhydrous DMSO

is recommended for preparing

stock solutions.[4] For some

applications, a 10 mg/mL stock

is prepared just before use.[5]

Water/Aqueous Buffer Up to 2 mg/mL (1mg in 500µl)

Sterile water or aqueous

buffers such as PBS can be

used.[4][6] One protocol

involves an initial suspension

in water before lyophilization.

[6]

It is important to note that for specific applications, such as cell wall pulse labeling, a multi-step

dissolution process involving both water and DMSO is employed.[6]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol is suitable for preparing a concentrated stock solution of AF488 carboxylic acid
for use in various labeling procedures.

Materials:

AF488 carboxylic acid

High-quality, anhydrous DMSO

Procedure:
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Allow the vial of AF488 carboxylic acid to equilibrate to room temperature before opening

to prevent moisture condensation.

Add the required volume of anhydrous DMSO to the vial to achieve the desired

concentration (e.g., for a 10 mg/mL stock solution, add 100 µL of DMSO to 1 mg of the dye).

Vortex the vial thoroughly until the dye is completely dissolved. If immediate dissolution is not

observed, let the tube sit for 1-2 minutes and then mix again.[6]

Store the stock solution at 2-8°C, protected from light. When stored properly, the solution is

stable for up to one year.[4]

Protocol 2: Dissolution for Cell Wall Pulse Labeling
This protocol details a specific application where AF488 carboxylic acid is first suspended in

water, aliquoted, lyophilized, and then reconstituted in DMSO for immediate use.[6]

Materials:

AF488 carboxylic acid (1 mg)

Sterile water (500 µL)

Anhydrous DMSO (5-10 µL per aliquot)

Procedure:

Initial Suspension: Suspend 1 mg of AF488 carboxylic acid in 500 µL of sterile water.

Aliquoting and Lyophilization: Mix the suspension and divide it into smaller aliquots (e.g.,

12.5 µL each, containing 80 µg of the dye). Lyophilize the aliquots.

Storage: Store the lyophilized aliquots at -80°C.

Reconstitution: For immediate use, reconstitute one lyophilized aliquot in 5-10 µL of

anhydrous DMSO. Mix well to ensure the dye is fully dissolved.
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The following diagrams illustrate common experimental workflows involving the dissolution and

use of AF488.

Stock Solution Preparation

Antibody Labeling Workflow

Start: AF488 Carboxylic Acid (Solid)

Add Anhydrous DMSO
(to 1-10 mg/mL)

Vortex until dissolved

AF488 Stock Solution

Add AF488 Stock Solution

Prepare Antibody
(Amine-free buffer, ≥2 mg/mL)

Adjust pH to ~8.3
(Add 1/10 vol. 1M NaHCO3)

Incubate for 1 hour
(Room temp, protected from light)

Purify Labeled Antibody
(e.g., Gel filtration)

Labeled Antibody
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Diagram 1: Workflow for preparing an AF488 stock solution and labeling antibodies.

Dye Aliquot Preparation

Cell Wall Pulse Labeling

Start: AF488 Carboxylic Acid (1mg)

Suspend in 500µL Sterile Water

Aliquot (e.g., 12.5µL)

Lyophilize Aliquots

Store at -80°C

Reconstitute Aliquot
in 5-10µL Anhydrous DMSO

Add to Cell Pellet

Immediately Spin Down

Resuspend in Media/Buffer

Labeled Cells
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Diagram 2: Workflow for preparing and using AF488 for cell wall pulse labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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